Cas no 156237-78-4 (1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate)

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate is a brominated pyrrole derivative featuring dual carboxylate protection, enhancing its stability and reactivity in synthetic applications. The tert-butyl and methyl ester groups provide selective deprotection opportunities, facilitating stepwise functionalization. The 4-bromo substituent serves as a versatile handle for further cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic systems. This compound is particularly valuable in medicinal chemistry and materials science for the synthesis of pyrrole-based scaffolds. Its well-defined structure and high purity make it a reliable intermediate for targeted organic transformations.
1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate structure
156237-78-4 structure
Product Name:1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
CAS No:156237-78-4
MF:C11H14BrNO4
MW:304.137162685394
MDL:MFCD09751125
CID:107402
PubChem ID:11722547
Update Time:2025-06-30

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
    • 1-(tert-Butyl) 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate
    • 1H-Pyrrole-1,2-dicarboxylicacid, 4-bromo-, 1-(1,1-dimethylethyl) 2-methyl ester
    • 1-O-tert-butyl 2-O-methyl 4-bromopyrrole-1,2-dicarboxylate
    • METHYL 4-BROMOPYRROLE-2-CARBOXYLATE, N-BOC PROTECTED
    • 4-bromopyrrole-1,2-dicarboxylic acid 1-tertbutylester 2-methyl ester
    • Methyl 1-(tert-butoxycarbonyl)-4-bromopyrrole-2-carboxylate
    • methylbromopyrroledicarboxylate
    • RW3848
    • Methyl 4-bromo-1H-pyrrole-2-carboxylate, N-BOC protected
    • Methyl 4-bromo-1H-pyrrole-2-carboxylate, N-BOC protected, 4-Bromo-1-(tert-butoxycarbonyl)-2-(methoxycarbonyl)-1H-pyrrole
    • s11173
    • 1-tert-Butyl2-methyl4-bromo-1H-pyrrole-1,2-dicarboxylate
    • 1-tert-butyl 2-methyl 4-bromopyrrole-1,2-dicarboxylate
    • 156237-78-4
    • BLWTUIPDLAVPHI-UHFFFAOYSA-N
    • AKOS005072836
    • DTXSID00471135
    • 4-Bromo-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • Z1508737487
    • EN300-217192
    • MFCD09751125
    • CS-0132089
    • SCHEMBL4131647
    • Methyl 1-Boc-4-bromo-1H-pyrrole-2-carboxylate
    • J-505131
    • 1H-Pyrrole-1,2-dicarboxylic acid, 4-bromo-, 1-(1,1-dimethylethyl) 2-methyl ester
    • HB-0733
    • SY262783
    • SB62460
    • FT-0681095
    • Methyl 4-bromo-1H-pyrrole-2-carboxylate,N-boc protected
    • A883591
    • DB-126681
    • MDL: MFCD09751125
    • Inchi: 1S/C11H14BrNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h5-6H,1-4H3
    • InChI Key: BLWTUIPDLAVPHI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)N(C=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 303.01100
  • Monoisotopic Mass: 303.01062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 349.693°C at 760 mmHg
  • Flash Point: 165.289°C
  • Refractive Index: 1.533
  • PSA: 57.53000
  • LogP: 2.82040

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-Butyl 2-methyl 4-bromo-1H-pyrrole-1,2-dicarboxylate Pricemore >>

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